4-(2-fluorobenzoyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: (2-fluorophenyl)-[9-hydroxy-7-(2-methylphenyl)-3,5-dihydro-2H-1,4-benzoxazepin-4-yl]methanone
• InChI: InChI=1S/C23H20FNO3/c1-15-6-2-3-7-18(15)16-12-17-14-25(10-11-28-22(17)21(26)13-16)23(27)19-8-4-5-9-20(19)24/h2-9,12-13,26H,10-11,14H2,1H3
• InChI Key: BRJNNEATWNZLIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC3=C(C(=C2)O)OCCN(C3)C(=O)C4=CC=CC=C4F
• Molecular Formula: C23H20FNO3
• Molecular Weight: 377.4 g/mol

Description

The compound “4-(2-fluorobenzoyl)-7-(2-methylphenyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol” is a benzoxazepine derivative. Benzoxazepines are a class of compounds containing a benzene ring fused to an oxazepine. Oxazepines are seven-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzoxazepine core, possibly through a cyclization reaction, followed by various substitution reactions to introduce the fluorobenzoyl and methylphenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the benzoxazepine core, with the various substituents adding complexity to the molecule. The presence of the fluorobenzoyl group could introduce interesting electronic effects due to the high electronegativity of fluorine.

Chemical Reactions Analysis

As a benzoxazepine derivative, this compound could potentially undergo a variety of chemical reactions. For example, the benzene ring could participate in electrophilic aromatic substitution reactions, and the oxazepine ring could undergo reactions at the heteroatoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzoyl group could increase its lipophilicity compared to non-fluorinated analogs.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its potential biological activities, exploring its reactivity and stability, and developing methods for its synthesis.